Cas no 2152459-89-5 (2-(3-Bromo-5-fluoropyridin-4-yl)ethan-1-ol)

• Product Name: 2-(3-Bromo-5-fluoropyridin-4-yl)ethan-1-ol
• CAS No: 2152459-89-5
• MF: C₇H₇BrFNO
• MW: 220.038984537125
• CID: 5934479
• PubChem ID: 117679828
• Update Time: 2025-10-28

2-(3-Bromo-5-fluoropyridin-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromo-5-fluoropyridin-4-yl)ethan-1-ol
• 2152459-89-5
• EN300-1627125
• SCHEMBL16213030

• Inchi： 1S/C7H7BrFNO/c8-6-3-10-4-7(9)5(6)1-2-11/h3-4,11H,1-2H2
• InChI Key： PSKDSBSKCIVYQT-UHFFFAOYSA-N
• SMILES： BrC1C=NC=C(C=1CCO)F

Computed Properties

• Exact Mass: 218.96950g/mol
• Monoisotopic Mass: 218.96950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 33.1Ų

Additional information on 2-(3-Bromo-5-fluoropyridin-4-yl)ethan-1-ol

Introduction to 2-(3-Bromo-5-fluoropyridin-4-yl)ethan-1-ol (CAS No. 2152459-89-5)

2-(3-Bromo-5-fluoropyridin-4-yl)ethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2152459-89-5, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This molecule, featuring a pyridine core with bromo and fluoro substituents, has garnered attention due to its structural features and potential biological activities. The presence of both bromo and fluoro groups enhances its utility as a building block in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The pyridine scaffold is a cornerstone in medicinal chemistry, widely recognized for its ability to interact with biological targets such as enzymes and receptors. The specific substitution pattern in 2-(3-Bromo-5-fluoropyridin-4-yl)ethan-1-ol—a bromo group at the 3-position and a fluoro group at the 5-position—provides a unique chemical profile that can be exploited for designing drugs with enhanced selectivity and efficacy. This compound serves as a versatile intermediate, facilitating the construction of more intricate pharmacophores that may exhibit desirable pharmacological properties.

In recent years, there has been a surge in research focused on fluorinated pyridines due to their remarkable influence on metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. The fluoro substituent, in particular, is known to improve the lipophilicity and binding interactions of molecules, making them more suitable for oral administration and longer half-lives. The bromo group, on the other hand, offers a handle for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of diverse molecular architectures.

One of the most compelling aspects of 2-(3-Bromo-5-fluoropyridin-4-yl)ethan-1-ol is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in numerous cellular processes, including cell growth, division, and signal transduction. Dysregulation of kinase activity is implicated in various diseases, particularly cancer. By leveraging the pyridine core and its substituents, researchers have designed molecules that can selectively inhibit specific kinases, thereby offering therapeutic benefits. For instance, derivatives of this compound have been explored as inhibitors of tyrosine kinases, which are central to many signaling pathways involved in tumor progression.

Recent studies have highlighted the importance of fluoro and bromo containing heterocycles in the development of antiviral agents. The structural features of 2-(3-Bromo-5-fluoropyridin-4-yl)ethan-1-ol make it an attractive candidate for designing inhibitors targeting viral proteases and polymerases. These enzymes are essential for viral replication and are often conserved across different strains, making them ideal targets for broad-spectrum antiviral drugs. The ability to fine-tune the electronic properties of the pyridine ring through halogenation has led to compounds with improved antiviral activity and reduced toxicity.

The synthesis of 2-(3-Bromo-5-fluoropyridin-4-yl)ethan-1-ol involves multi-step organic transformations that highlight its synthetic utility. The preparation typically begins with the functionalization of commercially available pyridine derivatives followed by selective bromination and fluorination at desired positions. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions allow for the introduction of additional functional groups with high precision. These methods not only enhance yield but also provide access to complex derivatives that can be further modified to meet specific pharmacological requirements.

The pharmaceutical industry continues to invest heavily in discovering new scaffolds like 2-(3-Bromo-5-fluoropyridin-4-yl)ethan-1-ol due to their potential as drug candidates. The combination of computational modeling and high-throughput screening has accelerated the process of identifying promising leads from large libraries of compounds. Virtual screening techniques leverage known bioactive structures to predict new analogs that may exhibit improved properties. This approach has been particularly effective in identifying kinase inhibitors where subtle changes in structure can lead to significant improvements in potency and selectivity.

Moreover, green chemistry principles have influenced modern drug discovery practices, emphasizing sustainable synthetic routes that minimize waste and hazardous reagents. The synthesis of 2-(3-Bromo-5-fluoropyridin-4-yethanol) exemplifies these efforts by utilizing efficient catalytic systems that reduce energy consumption and improve atom economy. Such environmentally conscious approaches not only enhance cost-effectiveness but also align with global initiatives to promote sustainable chemical manufacturing.

The biological evaluation of 2-(3-Bromo -5-fluoropyridin -4 - yl) ethan -1 - ol has revealed several interesting findings that warrant further investigation. In vitro studies have demonstrated its potential as an inhibitor against various kinases, including those overexpressed in cancer cells. Preliminary results suggest that it may disrupt signaling pathways critical for tumor growth without significant off-target effects at therapeutic doses. These findings underscore its promise as a lead compound for developing novel anticancer therapies.

In conclusion, 2-(3-Bromo -5 - fluoro py rid ine -4 - yl) eth an -1 - ol ( CAS No . 2152459 -89 -5 ) represents a valuable asset in pharmaceutical research due to its structural versatility and potential biological activities . Its role as an intermediate in synthesizing complex drug candidates , particularly kinase inhibitors , positions it as a key player in addressing unmet medical needs . As research progresses , continued exploration into its derivatives will likely uncover even more applications , further solidifying its importance in medicinal chemistry .